Cas no 77778-85-9 ( )

  structure
  structure
Product Name: 
CAS No:77778-85-9
MF:C13H8FNO3
MW:245.205926895142
MDL:MFCD02260385
CID:875133
PubChem ID:827023
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-FLUORO-4'-NITROBENZOPHENONE
    • (2-fluorophenyl)(4-nitrophenyl)methanone
    • (2-fluorophenyl){4-nitrophenyl}methanone
    • AC1LGU57
    • AG-H-11427
    • CTK5E4887
    • J-500810
    • AKOS016018325
    • MFCD02260385
    • DTXSID00356610
    • (2-Fluorophenyl)(4-nitro-phenyl)methanone
    • 77778-85-9
    • (2-fluorophenyl)-(4-nitrophenyl)methanone
    • 2-Fluoro-4//'-nitrobenzophenone
    •  
    • MDL: MFCD02260385
    • Inchi: 1S/C13H8FNO3/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)15(17)18/h1-8H
    • InChI Key: LCVWICCHGJHKEX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 245.04884
  • Monoisotopic Mass: 245.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
201639-5g
2-fluoro-4'-nitrobenzophenone
77778-85-9 97%
5g
£1120.00 2022-02-28
abcr
AB361775-1 g
2-Fluoro-4'-nitrobenzophenone, 97%; .
77778-85-9 97%
1 g
€615.50 2023-07-19
abcr
AB361775-2 g
2-Fluoro-4'-nitrobenzophenone, 97%; .
77778-85-9 97%
2 g
€1,065.20 2023-07-19
Fluorochem
201639-1g
2-fluoro-4'-nitrobenzophenone
77778-85-9 97%
1g
£340.00 2022-02-28
Fluorochem
201639-2g
2-fluoro-4'-nitrobenzophenone
77778-85-9 97%
2g
£624.00 2022-02-28
abcr
AB361775-1g
2-Fluoro-4'-nitrobenzophenone, 97%; .
77778-85-9 97%
1g
€614.70 2025-04-16
abcr
AB361775-2g
2-Fluoro-4'-nitrobenzophenone, 97%; .
77778-85-9 97%
2g
€1064.00 2025-04-16
abcr
AB361775-5g
2-Fluoro-4'-nitrobenzophenone, 97%; .
77778-85-9 97%
5g
€1843.90 2025-04-16
abcr
AB361775-5 g
2-Fluoro-4'-nitrobenzophenone, 97%; .
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5 g
€1,845.60 2023-07-19
A2B Chem LLC
AC43160-1g
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